Cas no 2228882-18-4 (tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate)
tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate
- EN300-1875205
- 2228882-18-4
- tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate
-
- Inchi: 1S/C17H26N2O2/c1-15(2,3)21-14(20)19-13-9-7-6-8-12(13)17(11-18)10-16(17,4)5/h6-9H,10-11,18H2,1-5H3,(H,19,20)
- InChI Key: LMIKAZDFGSKGQB-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1C=CC=CC=1C1(CN)CC1(C)C)=O
Computed Properties
- Exact Mass: 290.199428076g/mol
- Monoisotopic Mass: 290.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1875205-0.05g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-0.1g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-0.25g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-0.5g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-1.0g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1875205-2.5g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-5.0g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1875205-10.0g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1875205-1g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1875205-5g |
tert-butyl N-{2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate |
2228882-18-4 | 5g |
$3894.0 | 2023-09-18 |
tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate
tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No. 2228882-18-4): An Overview of a Promising Compound in Medicinal Chemistry
tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No. 2228882-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as TBNC, is characterized by its tert-butyl carbamate group and a substituted cyclopropylphenyl moiety, which together confer it with a distinct set of chemical and biological properties.
The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under a wide range of reaction conditions. This feature makes TBNC an attractive candidate for use in complex synthetic pathways where the protection and deprotection of amine functionalities are crucial. The cyclopropylphenyl moiety, on the other hand, introduces steric hindrance and electronic effects that can influence the compound's reactivity and biological activity.
Recent studies have highlighted the potential of TBNC in various therapeutic areas. One notable application is in the development of neuroprotective agents. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that TBNC and its analogs can effectively inhibit the activation of microglia, a type of immune cell in the brain that plays a critical role in neuroinflammation.
In addition to its neuroprotective properties, TBNC has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that TBNC can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby mitigating the inflammatory response. These findings suggest that TBNC could be a valuable candidate for the development of new anti-inflammatory drugs.
The pharmacokinetic profile of TBNC is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Initial studies have shown that TBNC exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for both acute and chronic dosing regimens.
Furthermore, the safety profile of TBNC has been evaluated in preclinical models. Toxicity studies have revealed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its further development as a potential therapeutic agent.
In conclusion, tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No. 2228882-18-4) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, TBNC holds significant promise for addressing unmet medical needs in areas such as neuroprotection and anti-inflammation.
2228882-18-4 (tert-butyl N-{2-1-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)